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1. Drug Profile & Status Bimosiamose (TBC1269) is a synthetic, small-molecule pan-selectin antagonist
that inhibits E-, P-, and L-selectins to block the initial leukocyte rolling and tethering on the vascular
endothelium [1] [2]. It was investigated as an inhaled agent for respiratory diseases characterized by
neutrophilic and eosinophilic inflammation, such as asthma and COPD [3] [2]. As of the latest data, its

clinical development is Discontinued after Phase 2 trials [3].

2. Clinical Evidence for Inhalation Regimen The following table summarizes key quantitative data from

clinical trials on inhaled bimesiamose.

. L . . Key Tolerability Key Efficacy & PK
Trial Description Dosing Regimen L L
Findings Findings
Phase |, Multiple- 8, 35, 50, 70 mg Well tolerated up to 70 Systemic bioavailability was
Dose (Healthy twice daily for 7 mg bid. No severe AEs. low. Plasma levels only
Males) [4] [5] days Mild AEs more frequent detectable at doses =50 mg
at highest dose. bid.
Phase I, Allergen 70 mg twice daily - Significantly attenuated the
Challenge (Mild for 3 days, plus a maximum late asthmatic
Asthmatics) [1] [2] single 70 mg dose reaction (LAR) by 50.2% vs.
on Day 4 placebo (p=0.045).
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3. Detailed Experimental Protocol: Multiple-Dose Inhalation This protocol is synthesized from the

methods of published Phase I and II trials [4] [1] [5].

Drug Product & Formulation

o API: Bimosiamose disodium (TBC1269Z) [5].
o Formulation: Aqueous solution for inhalation, concentration of 100 mg/mL [5].
o Dilution: 4 mL of the drug solution diluted with 0.9% sodium chloride before administration [4]

[5].

Administration & Device

o Nebulizer: PARI LC Star nebulizer [5].
o Administration Volume: 4 mL [4] [5].
o Inhalation Time: Approximately 15 minutes [4] [5].

Validated Dosing Regimen

o The most tested and effective regimen in clinical trials was 70 mg twice daily [1].

o Doses ranging from 8 mg to 70 mg twice daily over 7 days were found to be well-tolerated in
healthy volunteers [4] [5].

Safety & Tolerability Monitoring The following parameters should be recorded to address safety:

o Adverse Events: Monitor incidence and severity.

o Pulmonary Function: Perform spirometry (Forced Expiratory Volume in 1 second, FEV1) pre-
dose and at multiple time points post-dose (e.g., 20, 45-60 min) [5].

o Local Tolerability: Conduct nasopharyngeal examinations pre-dose and post-dose [5].

o Systemic Safety: Monitor vital signs, 12-lead ECG, and standard clinical laboratory
parameters (hematology, clinical chemistry) [4] [5].

e Pharmacokinetic (PK) Sampling

o To characterize systemic exposure, collect blood samples pre-dose and at scheduled intervals
post-dose (e.g., 0.25, 0.5, 1, 4, 8, 12 hours after the morning dose). Trough samples (pre-
morning dose) can be collected to assess accumulation [5].

o Bioanalytical Method: Plasma concentrations of bimosiamose can be determined using a
validated LC-ESI-MS/MS method with a lower limit of quantification (LOQ) of 30 ng/mL [5].

Mechanism of Action and Experimental Workflow
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The diagram below illustrates the mechanism of action of bimosiamese and a generalized workflow for

conducting an inhalation efficacy study, based on the described clinical trials.

Mechanism of Action (Pan-Selectin Antagonism) Generalized Experimental Workflow
Inflammatory Trigger Subject Screening &
(e.g., Allergen, LPS) Randomization
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Research Considerations
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¢ Low Systemic Exposure: The inhaled route resulted in low systemic bioavailability, which is
favorable for a drug targeting local lung inflammation and may reduce the risk of off-target effects [4]

[5].

¢ Clinical Trial Design: The successful proof-of-concept trial in asthma utilized a human allergen
challenge model, which is a valid model for studying anti-inflammatory effects of investigational
compounds [1] [2].

e Target Population: The efficacy of bimosiamose was demonstrated in patients with a prominent
late asthmatic response (LAR). Research into selectin inhibition in COPD has been explored as
part of a broader "Treatable Traits" approach, particularly for traits like neutrophilic inflammation [6].

I hope these detailed application notes and protocols provide a solid foundation for your research. The
discontinuation of bimosiamose highlights the challenges in this therapeutic area, but its development

provides a valuable template for future work on selectin antagonists.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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